![molecular formula C17H21N3O2 B5149624 N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide](/img/structure/B5149624.png)
N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide, also known as MPBF, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MPBF belongs to the class of furamide compounds, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide is not fully understood. However, it has been suggested that it may act as a modulator of the immune system and inhibit the production of pro-inflammatory cytokines. This compound has also been found to modulate the activity of certain enzymes and receptors involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been found to inhibit the growth of certain cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide in lab experiments is its potential therapeutic applications, which may lead to the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which may hinder further research.
Future Directions
There are several future directions for research on N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound may also be studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research may be done to elucidate its mechanism of action and improve its therapeutic potential.
Synthesis Methods
The synthesis of N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide involves the condensation of 4-(4-methyl-1-piperazinyl)benzaldehyde with furfurylamine in the presence of a catalyst. The resulting product is then purified through recrystallization.
Scientific Research Applications
N-[4-(4-methyl-1-piperazinyl)benzyl]-2-furamide has been found to have potential therapeutic applications in the treatment of various diseases. It has been studied for its anti-inflammatory, analgesic, and antitumor activities. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Properties
IUPAC Name |
N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-19-8-10-20(11-9-19)15-6-4-14(5-7-15)13-18-17(21)16-3-2-12-22-16/h2-7,12H,8-11,13H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRVWPOWEABPSHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)CNC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.